Cas no 87898-93-9 (Pentanoic acid, 4,4-dimethyl-2,3-dioxo-, ethyl ester)

Pentanoic acid, 4,4-dimethyl-2,3-dioxo-, ethyl ester structure
87898-93-9 structure
Product Name:Pentanoic acid, 4,4-dimethyl-2,3-dioxo-, ethyl ester
CAS No:87898-93-9
MF:C9H14O4
MW:186.205063343048
CID:650929
PubChem ID:13154494
Update Time:2025-04-19

Pentanoic acid, 4,4-dimethyl-2,3-dioxo-, ethyl ester Chemical and Physical Properties

Names and Identifiers

    • Pentanoic acid, 4,4-dimethyl-2,3-dioxo-, ethyl ester
    • ethyl 4,4-dimethyl-2,3-dioxopentanoate
    • DTXSID70522704
    • 87898-93-9
    • Inchi: 1S/C9H14O4/c1-5-13-8(12)6(10)7(11)9(2,3)4/h5H2,1-4H3
    • InChI Key: BCNGLKWSQNYMKN-UHFFFAOYSA-N
    • SMILES: O=C(C(C(=O)OCC)=O)C(C)(C)C

Computed Properties

  • Exact Mass: 186.08920892g/mol
  • Monoisotopic Mass: 186.08920892g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 13
  • Rotatable Bond Count: 5
  • Complexity: 235
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.6
  • Topological Polar Surface Area: 60.4Ų
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